Cas no 1445-23-4 (Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl-)
1445-23-4 structure
Product Name:Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl-
Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl-
- 2-tert-butyl-4,5-dimethylphenol
- 2-TERT-BUTYL-4,5-XYLENOL
- 2-(1,1-dimethylethyl)-4,5-dimethyl-phenol
- 2-tert-Butyl-4,5-dimethyl-phenol
- 3,4-Dimethyl-6-tert-Butylphenol
- 3,4-Xylenol,6-tert-butyl
- 5-Hydroxy-1.2-dimethyl-4-tert.-butyl-benzol
- 6-tert-Butyl-3,4-xylenol
- EINECS 215-891-3
- 2-(1,1-Dimethylethyl)-4,5-dimethylphenol
- 46RP8EDN7J
- SCHEMBL395984
- AKOS025296264
- 3-06-00-02019 (Beilstein Handbook Reference)
- FT-0699743
- 3,4-Xylenol, 6-tert-butyl-
- Phenol, 2-(1,1-dimethylethyl)-4,5-dimethyl-
- 3,4-dimethyl-6-t-butylphenol
- BRN 2327366
- 1445-23-4
- NS00020385
- DTXSID00162733
-
- Inchi： 1S/C12H18O/c1-8-6-10(12(3,4)5)11(13)7-9(8)2/h6-7,13H,1-5H3
- InChI Key： GDGFDAKCWRGGHW-UHFFFAOYSA-N
- SMILES： OC1=CC(C)=C(C)C=C1C(C)(C)C
Computed Properties
- Exact Mass: 178.13600
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.952±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 46-47 ºC
- Boiling Point: 258.5 ºC
- Flash Point: 115.7±8.4 ºC,
- Refractive Index: 1.5222
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
- PSA: 20.23000
- LogP: 3.30650
Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl- Customs Data
- HS CODE：2907199090
- Customs Data：
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
1445-23-4 (Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl-) Related Products
- 732-26-3(2,4,6-Tri-tert-butylphenol)
- 88-60-8(2-tert-butyl-5-methylphenol)
- 2409-55-4(2-Tert-Butyl-4-methylphenol)
- 96-70-8(2-tert-butyl-4-ethylphenol)
- 96-76-4(2,4-Di-tert-butylphenol)
- 1709-70-2(1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene)
- 88-58-4(2,5-Di-tert-butylhydroquinone)
- 89-83-8(Thymol)
- 128-39-2(2,6-Di-tert-butylphenol)
- 1879-09-0(6-tert-Butyl-2,4-xylenol)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
